N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide

• Molecular Formula: C17H14N4O5
• Molecular Weight: 354.32 g/mol
• IUPAC Name: N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide
• InChI: InChI=1S/C17H14N4O5/c1-11-2-4-12(5-3-11)16-17(20-26-19-16)18-15(22)10-25-14-8-6-13(7-9-14)21(23)24/h2-9H,10H2,1H3,(H,18,20,22)
• InChI Key: JZVRKZNSFPHMQX-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NON=C2NC(=O)COC3=CC=C(C=C3)[N+](=O)[O-]

Description

N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known by its chemical formula C18H14N4O5.

Mechanism of Action

The mechanism of action of N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide involves the binding of the compound to copper ions. The compound contains a fluorescent chromophore that is activated upon binding to copper ions, resulting in the emission of fluorescence.
Biochemical and Physiological Effects:
N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide has been shown to have minimal biochemical and physiological effects. However, studies have shown that the compound is not toxic to cells and can be used for live-cell imaging.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide is its selectivity for copper ions, making it a useful tool for the detection of copper in biological and environmental samples. However, the compound has limitations in terms of its sensitivity and specificity, and further research is needed to optimize its performance.

Future Directions

There are several future directions for research on N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide. One area of interest is the development of new fluorescent probes based on this compound for the detection of other metal ions. Another direction is the optimization of the compound's performance for live-cell imaging applications. Additionally, further studies are needed to investigate the potential applications of this compound in other fields of scientific research.
In conclusion, N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide is a chemical compound that has been studied for its potential applications in various fields of scientific research. While the compound has limitations in terms of its sensitivity and specificity, it has shown promise as a fluorescent probe for the detection of copper ions. Further research is needed to optimize its performance and investigate its potential applications in other fields.

Synthesis Methods

The synthesis of N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide involves the reaction of 4-methylphenylhydrazine with ethyl 2-(4-nitrophenoxy)acetate to form the intermediate compound 4-(4-methylphenyl)-1,2,5-oxadiazol-3-amine. This intermediate is then reacted with acetic anhydride to produce the final product.

Scientific Research Applications

N-[4-(4-methylphenyl)-1,2,5-oxadiazol-3-yl]-2-(4-nitrophenoxy)acetamide has been studied for its potential applications in various fields of scientific research. One of the main areas of interest is its use as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to copper ions and emit fluorescence, making it a useful tool for the detection of copper in biological and environmental samples.